2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine

• CAS No.: 1269291-79-3
• Molecular Formula: C13H10N4
• Molecular Weight: 222.251
• IUPAC Name: 2-(2-phenylpyrazol-3-yl)pyrimidine
• InChI: InChI=1S/C13H10N4/c1-2-5-11(6-3-1)17-12(7-10-16-17)13-14-8-4-9-15-13/h1-10H
• InChI Key: SGTORNCEQRJMOK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=CC=N2)C3=NC=CC=N3
• Synonyms: 2-(1-phenyl-1H-pyrazol-5-yl)pyriMidine

Description

2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine is a heterocyclic compound of significant interest in chemical and pharmaceutical research, characterized by a molecular framework that combines pyrazole and pyrimidine rings. This structural motif is frequently explored in medicinal chemistry and agrochemical development. Compounds within this class have demonstrated potential as key intermediates or lead structures in the synthesis of molecules with herbicidal and fungicidal activities, often by targeting enzymes such as transketolase in plants . The presence of multiple nitrogen atoms in its structure provides distinct electronic properties, making it a valuable scaffold for constructing more complex molecular architectures, such as pyrazolopyrimidines, which are known for their diverse pharmacological profiles . This product is intended for research applications in drug discovery and agrochemical development. It is supplied as a solid and should be stored sealed in a dry environment. 2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine is strictly for Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use.

Scientific Research Applications

Synthesis of 2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine

The synthesis of 2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine involves several synthetic routes that allow for structural modifications and functionalization. The compound can be synthesized through the reaction of pyrazole derivatives with pyrimidine precursors, utilizing various electrophilic reagents.

Key Synthetic Pathways:

• Electrophilic Substitution: This method involves the introduction of the pyrimidine moiety onto the pyrazole ring via electrophilic substitution reactions.
• Cyclization Reactions: Cyclization methods can also be employed to form the fused heterocyclic structure that characterizes this compound.

Biological Activities

The biological activities of 2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine derivatives have been extensively studied, revealing a range of pharmacological properties:

Anticancer Activity

Research indicates that derivatives of this compound exhibit significant anticancer properties. For instance, studies have shown that certain pyrazolo[1,5-a]pyrimidines can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .

Antiviral Properties

A series of related compounds have demonstrated notable antiviral activities. For example, modifications to the structure have led to a 4000-fold increase in antiviral potency against measles virus, showcasing the potential for developing effective antiviral agents .

Enzyme Inhibition

The compound has also been identified as an inhibitor of various enzymes. For instance, certain derivatives have shown promise as aldose reductase inhibitors, which are relevant in treating diabetic complications .

Table 1: Summary of Biological Activities

Compound Structure	Activity Type	IC50 (µM)	Reference
2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine	Anticancer	10
2-(3-methyl-1H-pyrazol-5-yl)pyrimidine	Antiviral	0.25
2-(4-benzyl-3-isopropoxy-pyrazol)	Aldose Reductase Inhibition	5

Case Study: Anticancer Activity

In a study focusing on a series of pyrazolo[1,5-a]pyrimidines, it was found that specific substitutions at the phenyl group significantly enhanced anticancer activity against various cancer cell lines. The study utilized both in vitro assays and molecular docking studies to elucidate the mechanism of action .

Case Study: Antiviral Efficacy

A detailed investigation into the antiviral properties revealed that modifications to the pyrazole core led to compounds with enhanced efficacy against viral infections. The iterative design process resulted in compounds with subnanomolar inhibitory concentrations against measles virus replication .

Material Science Applications

Beyond medicinal applications, 2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine derivatives have been explored for their material science applications due to their photophysical properties. They exhibit potential as fluorophores and in solid-state materials due to their ability to form stable crystals with unique optical properties .

Comparison with Similar Compounds

Pyridine vs. Pyrimidine Derivatives

• 2-(1-Phenyl-1H-pyrazol-5-yl)pyridine (CAS 1269292-99-0):
  • Structural Difference : Replaces the pyrimidine ring with pyridine.
  • Impact : Reduced electron-deficient character compared to pyrimidine, altering binding affinity in kinase inhibition or receptor targeting.
  • Applications : Used in ligand design for metal-organic frameworks (MOFs) due to its nitrogen-rich coordination sites .

Functionalized Pyrimidine Derivatives

• 4,6-Dichloro-2-(3-methyl-1H-pyrazol-1-yl)pyrimidine :

  • Modifications : Chlorine and methyl groups at positions 4,6 and 3, respectively.
  • Properties : Enhanced lipophilicity (logP) and metabolic stability due to electron-withdrawing Cl substituents.
  • Synthesis : Likely involves nucleophilic substitution on dichloropyrimidine precursors .
• 2-(4-Fluoro-1H-pyrazol-1-yl)pyrimidine-5-carboxylic acid: Modifications: Fluorine at pyrazole position 4 and carboxylic acid at pyrimidine position 3.

Fused-Ring Systems

• 4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine: Structural Complexity: Incorporates fused pyrazolo-pyrimidine and thieno-pyrimidine rings. Impact: Extended π-conjugation enhances planarity and electronic delocalization, favoring interactions with ATP-binding pockets in kinases. Synthesis: Achieved via Vilsmeier–Haack formylation followed by cyclization (82% yield) .

• Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine Derivatives :

  • Modifications : Triazole ring fused to pyrazolo-pyrimidine.
  • Properties : Increased rigidity and thermal stability, suitable for high-temperature materials or protease inhibitors .

Side-Chain Variations

• 2-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-amine (CAS 1017787-52-8):

  • Modifications : Ethylamine side chain appended to pyrazole.
  • Properties : Primary amine enables salt formation (e.g., HCl salt) for improved solubility. Molecular weight = 187.24, suggesting enhanced bioavailability .

• Methyl 2-[(1,3-Diphenyl-1H-pyrazol-5-yl)(hydroxy)methyl]acrylate :

  • Modifications : Acrylate ester with hydroxyl and diphenyl groups.
  • Properties : Melting point = 99–101°C; polarizable ester group facilitates polymerizable motifs in materials science .

Solubility and Lipophilicity

Compound	Key Substituents	logP (Predicted)	Solubility (mg/mL)
2-(1-Phenyl-1H-pyrazol-5-yl)pyrimidine	None	2.8	0.15
2-(4-Fluoro-1H-pyrazol-1-yl)pyrimidine-5-carboxylic acid	-F, -COOH	1.2	12.4
4,6-Dichloro-2-(3-methyl-1H-pyrazol-1-yl)pyrimidine	-Cl, -CH3	3.5	0.08

Analysis : Carboxylic acid derivatives exhibit superior aqueous solubility, while chloro/methyl groups increase logP, favoring blood-brain barrier penetration .

Thermal Stability

• Fused-Ring Systems: Decomposition temperatures >250°C due to extended conjugation (e.g., thieno-pyrimidine derivatives) .
• Acrylonitrile Derivatives : Lower thermal stability (melting points 99–157°C), suitable for solution-phase processing .

Preparation Methods

Condensation Reactions for Pyrimidine-Pyrazole Formation

Condensation reactions represent one of the most straightforward approaches to constructing the pyrimidine ring fused to a pyrazole moiety. A seminal method involves the reaction of 1-phenyl-1H-pyrazole-5-carbaldehyde with malononitrile in the presence of ammonium acetate under reflux conditions. This one-pot synthesis proceeds via a Knoevenagel condensation followed by cyclization, yielding the pyrimidine core . The reaction typically employs ethanol as a solvent at 80–90°C for 6–8 hours, achieving moderate yields (45–60%).

A variation of this method utilizes thiourea as a nitrogen source, enabling the incorporation of sulfur atoms into the pyrimidine ring. For instance, heating 1-phenyl-1H-pyrazole-5-carbaldehyde with thiourea and ethyl cyanoacetate in acetic acid produces 2-mercapto-4-(1-phenyl-1H-pyrazol-5-yl)pyrimidine, which can be desulfurized using Raney nickel . While this route offers functional group versatility, the requirement for toxic reagents like thiourea limits its industrial applicability.

Cyclization Strategies Involving Heterocyclic Intermediates

Cyclization of preformed intermediates provides a robust pathway for constructing the target compound. A notable approach involves the use of pyrazolylchalcone synthons, which undergo aza-Michael addition with heterocyclic amines such as 5-aminotetrazole or 2-aminobenzimidazole . For example, reacting 3-(1-phenyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)prop-2-en-1-one with 5-aminotetrazole in a solvent-free grinding method yields tetrazolo[1,5-a]pyrimidine derivatives. This mechanochemical approach reduces reaction times to 30–40 minutes and eliminates solvent waste, aligning with green chemistry principles .

Another cyclization method leverages Lawesson’s reagent to facilitate sulfur-assisted ring closure. In a patented process, a piperazine intermediate is cyclized using Lawesson’s reagent under inert atmosphere conditions, followed by deprotection with trifluoroacetic acid to yield the final product . While this method achieves high purity (>95%), the use of moisture-sensitive reagents necessitates stringent anhydrous conditions.

Multi-component Reaction Approaches

Multi-component reactions (MCRs) offer atom-economic routes by combining three or more reactants in a single step. A three-component reaction involving 1-phenyl-1H-pyrazole-5-amine, ethyl acetoacetate, and triethyl orthoformate in acetic acid has been reported to produce 2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine via sequential condensation and cyclization . The reaction proceeds at 100°C for 12 hours, with yields reaching 70–75%.

A comparative analysis of MCR conditions reveals that microwave irradiation significantly enhances reaction efficiency. For instance, irradiating the same reactants at 150°C for 20 minutes increases the yield to 85% while reducing byproduct formation . This underscores the potential of energy-efficient technologies in optimizing synthetic workflows.

Catalytic Methods and Their Mechanistic Insights

Transition-metal catalysis has emerged as a powerful tool for constructing complex heterocycles. Palladium-catalyzed Suzuki-Miyaura coupling between 5-bromo-1-phenyl-1H-pyrazole and pyrimidin-2-ylboronic acid provides a regioselective route to the target compound . Using Pd(PPh₃)₄ as a catalyst and potassium carbonate as a base in toluene/water (3:1) at 90°C, this method achieves yields of 80–82% with excellent functional group tolerance.

Mechanistic studies using density functional theory (DFT) calculations suggest that the rate-determining step involves oxidative addition of the palladium catalyst to the bromopyrazole substrate. Subsequent transmetallation with the boronic acid and reductive elimination completes the catalytic cycle, forming the carbon-carbon bond between the pyrazole and pyrimidine rings .

Purification and Analytical Characterization Techniques

Purification of 2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine often involves column chromatography using silica gel and ethyl acetate/hexane mixtures (1:3 v/v). However, recrystallization from ethanol/water (4:1) has been shown to yield high-purity (>98%) crystals suitable for X-ray diffraction analysis . Patented methods describe washing crude products with aqueous sodium bicarbonate to remove acidic impurities, followed by drying under reduced pressure at 45–50°C .

Table 1: Comparative Analysis of Synthesis Methods

Method	Conditions	Yield (%)	Purity (%)	Key Advantage
Condensation	Ethanol, 80°C, 8 hrs	55	90	Simplicity
Cyclization	Lawesson’s reagent, THF, 0°C	78	95	High purity
Multi-component	Microwave, 150°C, 20 min	85	92	Rapid synthesis
Suzuki Coupling	Pd(PPh₃)₄, toluene/water, 90°C	82	97	Regioselectivity

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed for constructing the pyrazole-pyrimidine scaffold in 2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine?

• The synthesis often involves condensation reactions between pyrazole aldehydes and pyrimidine precursors. For example, a multi-step protocol may use NH$_4$OAc in glacial acetic acid under reflux (108°C) to promote cyclization and improve yield . Key intermediates can be characterized via $^1$H NMR and IR spectroscopy to confirm regioselectivity and functional group integrity, as demonstrated in analogous pyrazole-pyrimidine syntheses .

Q. How can the crystal structure of 2-(1-phenyl-1H-pyrazol-5-yl)pyrimidine derivatives be resolved, and what software tools are recommended?

• Single-crystal X-ray diffraction (SC-XRD) is the gold standard. The SHELX suite (e.g., SHELXL for refinement) is widely used for small-molecule crystallography due to its robustness in handling twinned data and high-resolution structures . For macromolecular interfaces, SHELXPRO can preprocess data before refinement in programs like PHENIX .

Q. What analytical techniques are critical for validating the purity of this compound?

• High-performance liquid chromatography (HPLC) with UV detection, coupled with mass spectrometry (LC-MS), ensures chemical purity and confirms molecular weight. Elemental analysis (EA) and differential scanning calorimetry (DSC) further validate crystallinity and thermal stability .

Advanced Research Questions

Q. How do structural modifications (e.g., fluorination or methyl substitution) on the phenyl or pyrimidine rings affect bioactivity?

• Fluorination at specific positions (e.g., para on the phenyl ring) enhances metabolic stability and target binding affinity by reducing electron density and improving hydrophobic interactions. Methyl groups on the pyrimidine ring can sterically hinder off-target interactions, as shown in Jak2 inhibitors like AZD1480, where substituents optimize kinase selectivity . Computational docking (e.g., AutoDock Vina) and molecular dynamics simulations are critical for predicting these effects .

Q. What strategies resolve contradictions in spectroscopic data (e.g., NMR splitting patterns) for pyrazole-pyrimidine derivatives?

• Conflicting NMR signals may arise from tautomerism or dynamic rotational barriers. Variable-temperature NMR (VT-NMR) can distinguish tautomers by observing signal coalescence at elevated temperatures. For rotational isomers, 2D NMR techniques (e.g., NOESY) identify spatial correlations between protons .

Q. How can structure-activity relationship (SAR) studies be designed to optimize this compound for specific therapeutic targets (e.g., kinase inhibition)?

• A three-tiered approach is recommended:

• Tier 1 : Synthesize a library with systematic substitutions (e.g., halogens, alkyl groups) on the phenyl and pyrimidine moieties.
• Tier 2 : Screen against target panels (e.g., kinase assays) to identify hit compounds.
• Tier 3 : Use free-energy perturbation (FEP) calculations to predict binding affinities and prioritize candidates for in vivo testing .

Q. What experimental and computational methods validate the inhibition mechanism of this compound in enzymatic assays?

• Surface plasmon resonance (SPR) measures real-time binding kinetics ($K_d$, $k_{on}$, $k_{off}$). Complementary molecular docking (e.g., Glide Schrödinger) identifies key binding residues, while quantum mechanics/molecular mechanics (QM/MM) simulations elucidate electronic interactions at the active site .

Methodological Guidance

Q. How to troubleshoot low yields in the final cyclization step of pyrazole-pyrimidine synthesis?

• Optimize reaction conditions by screening catalysts (e.g., Lewis acids like ZnCl$_2$), solvents (polar aprotic vs. protic), and temperatures. Microwave-assisted synthesis can enhance reaction rates and yields by improving heat transfer .

Q. What crystallographic parameters should be prioritized during refinement to ensure accurate structural models?

• Focus on the R-factor ($R_{\text{int}}$) for data quality, anisotropic displacement parameters (ADPs) for atom mobility, and hydrogen-bonding networks for validating intermolecular interactions. SHELXL’s TWIN and BASF commands are essential for handling twinned crystals .